Cas no 62580-80-7 (3-Deschloro-3-hydroxy Ornidazole)

3-Deschloro-3-hydroxy Ornidazole Properties

Names and Identifiers

• 3-(2-Methyl-5-nitro-1H-imidazol-1-yl)propane-1,2-diol
• 3-(2-methyl-5-nitroimidazol-1-yl)propane-1,2-diol
• 3-(2-methyl-5-nitroimidazole-1-yl)-1,2-propanediol
• 3-Deschloro-3-hydroxy Ornidazole
• 1,2-propanediol, 3-(2-methyl-5-nitro-1H-imidazol-1-yl)-
• 3-(2-methyl-5-nitroimidazol-1-yl)-1,2-propanediol
• M4-ornidazole
• AKOS040742348
• DB-356383
• Ornidazole-6-deschloro-6-hydroxy 100 microg/mL in Acetonitrile
• HY-121657
• Ornidazole Diol
• ORNIDAZOLE METABOLITE M6
• BCP33864
• SCHEMBL5369092
• CS-0082980
• 3-(2-Methyl-5-nitro-1H-imidazol-1-yl)-1,2-propanediol
• IM5MUU9WNB
• DA 3838
• UNII-IM5MUU9WNB
• 62580-80-7
• DTXSID00875679
• Ornidazole-6-deschloro-6-hydroxy
• 1-(2,3-DIOHPR)-2-ME-5-NO2IMIDAZOLE
• DE(CHLORO)-HYDROXY-ORNIDAZOLE
• Ro 11-2616
• CHEMBL152829
• 3-(2-Methyl-5-nitroimidazole-1-yl)-1,2-propanediol
• 1,2-Propanediol, 3-(2-methyl-5-nitro-1H-imidazol-1-yl)-
• 3-(2-methyl-5-nitro-1h-imidazol-1-yl)propane-1,2-diol
• G79762
• +Expand

• InChIKey： QQNYOVQUGLPEFB-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H11N3O4/c1-5-8-2-7(10(13)14)9(5)3-6(12)4-11/h2,6,11-12H,3-4H2,1H3
• SMILES： CC1=NC=C(N1CC(CO)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.074956g/mol
• Surface Charge: 0
• XLogP3: -0.6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 201.074956g/mol
• Monoisotopic Mass: 201.074956g/mol
• Topological Polar Surface Area: 104Ų
• Heavy Atom Count: 14
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 101.42
• Refractive Index: 1.625
• Boiling Point: 512.8°C at 760 mmHg
• Flash Point: 263.9°C
• Density: 1.53